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Compound of Interest

Compound Name: Comanic Acid

Cat. No.: B1355527 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of Comanic Acid (CAS 499-05-8), focusing on personal protective

equipment (PPE), operational procedures, and disposal plans to ensure a secure laboratory

environment.

Essential Safety and Logistical Information
Comanic Acid, a naturally occurring organic compound, is utilized in various research

applications, including the synthesis of pharmaceuticals.[1][2] While its toxicological properties

have not been thoroughly investigated, it is classified as causing skin and serious eye irritation.

[3][4] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is necessary to minimize exposure risk when handling

Comanic Acid.

Eye and Face Protection: Safety glasses with side-shields conforming to EN166 standards

are the minimum requirement.[3] For operations with a higher risk of splashing, chemical

safety goggles and a face shield should be worn.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory.[3]

[6][7] Gloves must be inspected before use and proper removal techniques should be
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employed to avoid skin contact.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust.[3][8] If a fume hood is not available or for

nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator should be used. For

higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator is

recommended.[3]

Protective Clothing: A lab coat is the minimum requirement.[5] For tasks involving larger

quantities or a higher risk of spills, an impervious apron should also be worn.[5]

Operational Plan:

A systematic approach to handling Comanic Acid, from preparation to disposal, is critical for

safety and efficiency.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[9]

Assemble all necessary materials and equipment, including PPE, before starting work.

Confirm that spill control materials, such as neutralizing and absorbent agents, are

available.[5]

Handling:

Handle Comanic Acid in a well-ventilated area or a chemical fume hood to minimize dust

inhalation.[3]

Avoid contact with skin and eyes.[3]

When transferring the substance, use appropriate tools to prevent spills and dust

generation.
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Always add acid to water, not the reverse, when preparing solutions to prevent violent

spattering.[5]

Keep containers tightly closed when not in use.[3]

Storage:

Store Comanic Acid in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials.

Disposal Plan:

Proper disposal of Comanic Acid and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation: All waste containing Comanic Acid, including unused

product and contaminated labware, should be collected in a designated, clearly labeled

hazardous waste container.[8]

Containerization: Use a leak-proof and chemically compatible container for waste. The label

should clearly indicate "Hazardous Waste" and "Comanic Acid".[8]

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[3] Do not let the product enter drains.[3] Contaminated packaging should be

disposed of as unused product.[3]

Quantitative Data for Comanic Acid
For easy reference, the following table summarizes key quantitative data for Comanic Acid.
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Property Value Source(s)

Molecular Formula C6H4O4 [1][2][4]

Molecular Weight 140.09 g/mol [2][4]

CAS Number 499-05-8 [1][2][4]

Appearance
White to light yellow to light

orange crystalline powder
[2][10]

Purity ≥ 98% (GC) [2]

Melting Point 253-254 °C [11]

Boiling Point 354.5 ± 37.0 °C at 760 mmHg [11]

Flash Point 160.0 ± 20.0 °C [11]

Density 1.5 ± 0.1 g/cm³ [11]

Experimental Protocols
First Aid Measures:

In the event of exposure to Comanic Acid, immediate action is critical.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[3]

Spill Management:

In the case of a spill, follow these procedures to ensure safety and proper cleanup.
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Small Spills:

Wear appropriate PPE, including gloves and eye protection.[5]

Control the spill with a neutralizing or absorbent material.[5]

Carefully sweep or scoop the material into a suitable container for disposal, avoiding dust

generation.[3][8]

Large Spills:

Restrict access to the spill area.[5]

Evacuate personnel to a safe area.[3]

Contact your institution's Environmental Health and Safety (EHS) department for

assistance.[8]

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the safe handling workflow for Comanic Acid,

the following diagram illustrates the key steps from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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